Cas no 2034550-77-9 (4-chloro-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1-ethyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-chloro-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1-ethyl-1H-pyrazole-3-carboxamide
• CAS No: 2034550-77-9
• MF: C₁₄H₁₆ClN₇O₂
• MW: 349.775540351868
• CID: 5553325
• PubChem ID: 91819047
• Update Time: 2025-11-04

4-chloro-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1-ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6524-5661
• 4-chloro-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1-ethyl-1H-pyrazole-3-carboxamide
• AKOS026694722
• 2034550-77-9
• 4-chloro-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1-ethyl-1H-pyrazole-3-carboxamide
• 4-chloro-N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1-ethylpyrazole-3-carboxamide

• Inchi： 1S/C14H16ClN7O2/c1-3-21-8-9(15)13(20-21)14(23)16-7-11-18-17-10-5-6-12(24-4-2)19-22(10)11/h5-6,8H,3-4,7H2,1-2H3,(H,16,23)
• InChI Key： MQNYQAMBRNOPHL-UHFFFAOYSA-N
• SMILES： ClC1=CN(CC)N=C1C(NCC1=NN=C2C=CC(=NN12)OCC)=O

Computed Properties

• Exact Mass: 349.1054005g/mol
• Monoisotopic Mass: 349.1054005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 4-chloro-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1-ethyl-1H-pyrazole-3-carboxamide

4-Chloro-N-({6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1-ethyl-1H-pyrazole-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034550-77-9, known as 4-chloro-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1-ethyl-1H-pyrazole-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and pharmaceutical development. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique electronic properties and diverse applications. The structure of this molecule incorporates a pyrazole ring system, a triazolopyridazine moiety, and an ethoxy group, making it a complex yet intriguing compound for scientific exploration.

Recent advancements in synthetic chemistry have enabled the precise synthesis of such intricate molecules. The synthesis of 4-chloro-N-({6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)-1-ethyl-1H-pyrazole-3-carboxamide involves a multi-step process that includes nucleophilic substitution reactions and cyclization steps. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's suitability for further studies. The incorporation of the ethoxy group at the 6-position of the triazolopyridazine ring is particularly noteworthy as it enhances the molecule's solubility and bioavailability.

One of the most promising applications of this compound lies in its potential as a drug candidate. Recent studies have demonstrated that heterocyclic compounds with similar structural features exhibit significant biological activity. For instance, derivatives of pyrazole and triazolopyridazine have been reported to possess anti-inflammatory, anti-cancerous, and antimicrobial properties. The presence of the chlorine atom at position 4 further modulates the electronic properties of the molecule, potentially enhancing its pharmacological activity.

In addition to its therapeutic potential, 4-chloro-N-(...)-carboxamide has shown promise in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The molecule's ability to undergo π–π interactions makes it suitable for constructing self-assembled monolayers (SAMs), which are essential in nanotechnology.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. The triazolopyridazine ring system is a relatively less explored structure compared to other heterocycles like pyridine or imidazole. By synthesizing derivatives like 6-Ethoxy-[1,2,4]triazolo[4,3-b]pyridazine, chemists have gained insights into the reactivity and stability of such systems under various reaction conditions. This knowledge is invaluable for designing novel heterocyclic frameworks with tailored properties.

From an environmental standpoint, the synthesis and application of CAS No. 2034550-77-9 align with green chemistry principles. Modern synthetic methods emphasize reducing waste generation and minimizing the use of hazardous reagents. The use of catalytic processes and recyclable solvents has significantly improved the eco-friendliness of this compound's production.

In conclusion, 4-chloro-N-(...)-carboxamide represents a cutting-edge advancement in organic chemistry with multifaceted applications across medicine and materials science. Its unique structure and versatile properties make it an exciting subject for ongoing research. As scientific techniques continue to evolve, we can expect further discoveries that will unlock new potentials for this remarkable compound.